Cas no 1368438-25-8 (5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368438-25-8
• MF: C₁₀H₅ClFNO₃
• MW: 241.603005170822
• CID: 5817375
• PubChem ID: 82477622
• Update Time: 2025-11-05

5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1984077
• 1368438-25-8

• Inchi： 1S/C10H5ClFNO3/c11-5-1-2-8(12)6(3-5)9-7(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： AUBCVJDLBFGCKQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 240.9941989g/mol
• Monoisotopic Mass: 240.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid

5-(5-Chloro-2-Fluorophenyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 1368438-25-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound consists of a 1,2-oxazole ring system substituted with a carboxylic acid group at the 4-position and a 5-chloro-2-fluorophenyl group at the 5-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound for research and development in pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid. Researchers have explored various methodologies to construct the oxazole ring system, including cyclization reactions of aldehydes or ketones with amino acids or their derivatives. The introduction of halogen substituents, such as chlorine and fluorine atoms, at specific positions on the phenyl ring has been achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution techniques. These methods not only enhance the purity and yield of the compound but also allow for fine-tuning of its physicochemical properties.

The biological activity of 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid has been a focal point of recent studies. In vitro assays have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and fungal pathogens. The presence of electron-withdrawing groups like chlorine and fluorine on the phenyl ring enhances the molecule's ability to disrupt microbial cell membranes or inhibit essential enzymatic pathways. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential as a lead molecule in anticancer drug discovery.

In terms of pharmacokinetics, studies have indicated that 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid exhibits favorable absorption profiles in preclinical models. Its lipophilic nature due to the halogenated phenyl group facilitates its passage through biological membranes, while the carboxylic acid group ensures moderate water solubility. These properties are advantageous for drug delivery systems aiming for targeted therapies.

The environmental impact of this compound has also been evaluated in recent research. Biodegradation studies suggest that under aerobic conditions, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid undergoes slow microbial degradation, raising concerns about its persistence in aquatic ecosystems. However, further studies are required to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, 5-(5-chloro-2-fluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No: 1368438-25-8) is a versatile compound with promising applications in medicine and agriculture. Its unique chemical structure and tunable properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to advancements in therapeutic interventions and sustainable agricultural practices.